Cas no 2171733-67-6 (3-{3-(dimethylamino)phenylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-{3-(dimethylamino)phenylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171733-67-6
• MF: C₂₇H₂₇N₃O₅
• MW: 473.52038693428
• CID: 6082463
• PubChem ID: 165802575
• Update Time: 2025-05-20

3-{3-(dimethylamino)phenylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-(dimethylamino)phenylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 3-{[3-(dimethylamino)phenyl]carbamoyl}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1484274
• 2171733-67-6

• Inchi： 1S/C27H27N3O5/c1-30(2)18-9-7-8-17(14-18)28-26(33)24(15-25(31)32)29-27(34)35-16-23-21-12-5-3-10-19(21)20-11-4-6-13-22(20)23/h3-14,23-24H,15-16H2,1-2H3,(H,28,33)(H,29,34)(H,31,32)
• InChI Key： DZMZPQYUXZJORI-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1=CC=CC(=C1)N(C)C)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 473.19507097g/mol
• Monoisotopic Mass: 473.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 108Ų

Additional information on 3-{3-(dimethylamino)phenylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

3-{3-(Dimethylamino)phenylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid: A Comprehensive Overview

3-{3-(Dimethylamino)phenylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, with CAS Registry Number 2171733-67-6, is a complex organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its intricate structure, which incorporates both a dimethylamino phenyl group and a fluorenylmethoxycarbonyl (Fmoc) group, making it a versatile molecule with potential applications in drug delivery systems, bioconjugation, and advanced materials.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the dimethylamino phenylcarbamoyl group. This is achieved through the reaction of dimethylamine with a suitable phenyl carbamate precursor. The Fmoc group, on the other hand, is introduced via a separate synthesis pathway, often involving the reaction of fluorenone with chloroformate reagents. The final step involves the coupling of these two groups with propanoic acid, resulting in the formation of the target compound. This synthesis pathway has been optimized in recent studies to enhance yield and purity, making it more accessible for large-scale production.

One of the most exciting developments involving this compound is its application in drug delivery systems. Researchers have demonstrated that the Fmoc group can act as a protective moiety during drug synthesis, ensuring stability and bioavailability. Additionally, the dimethylamino phenyl group has been shown to enhance solubility and bioactivity in certain therapeutic contexts. Recent studies have explored the use of this compound as a carrier for anticancer drugs, where its ability to encapsulate and release drugs in a controlled manner has shown promising results.

In the realm of bioconjugation, this compound has been utilized as a linker in peptide and protein engineering. Its unique structure allows for efficient coupling reactions while maintaining stability under physiological conditions. A recent breakthrough in this area involves its use in creating bioconjugates for targeted drug delivery, where it serves as both a linker and a targeting moiety. This dual functionality has significantly improved the efficiency of drug delivery systems, reducing side effects and enhancing therapeutic outcomes.

The material science applications of this compound are equally compelling. Its ability to form self-assembled monolayers (SAMs) on various surfaces has made it a valuable component in the development of advanced materials. Recent research has focused on its use in creating nanoscale structures for electronic devices, where its stability and compatibility with organic semiconductors have been exploited to enhance device performance.

In terms of environmental impact, studies have shown that this compound exhibits low toxicity and biodegradability under certain conditions. This makes it an attractive option for applications where environmental sustainability is a priority. However, further research is needed to fully understand its long-term environmental effects and to develop methods for safe disposal.

Looking ahead, ongoing research is focused on optimizing the synthesis process further while exploring new applications in fields such as diagnostics and imaging. The integration of this compound into diagnostic tools could revolutionize early disease detection by enabling more sensitive and specific assays.

In conclusion, 3-{3-(Dimethylamino)phenylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid represents a significant advancement in organic chemistry with wide-ranging applications across multiple disciplines. Its unique structure and versatile properties make it an invaluable tool for researchers seeking innovative solutions in drug delivery, bioconjugation, materials science, and beyond.